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Compound of Interest

Compound Name: GSK-1440115

Cat. No.: B1672353

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-1440115 is a potent and selective competitive antagonist of the Urotensin-Il receptor
(UTS2R), a G-protein coupled receptor implicated in a variety of physiological and
pathophysiological processes, including vasoconstriction and cell proliferation.[1] Urotensin-II
(U-11), the endogenous ligand for UTS2R, is known to be a mitogenic factor for vascular smooth
muscle cells. The binding of U-II to its receptor triggers a signaling cascade that involves the
production of reactive oxygen species (ROS) and the phosphorylation of extracellular signal-
regulated kinases 1 and 2 (ERK1/2), ultimately leading to cell proliferation.[2][3] GSK-1440115
effectively blocks this pathway by inhibiting the initial binding of U-Il to UTS2R. These
application notes provide a detailed experimental protocol for utilizing GSK-1440115 in a cell
culture setting, specifically for inhibiting U-1l-induced proliferation of primary human aortic
smooth muscle cells (HASMCs).

Quantitative Data Summary

The following table summarizes the quantitative data available for GSK-1440115 in the context
of inhibiting Urotensin-II-induced cell proliferation.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Urotensin-II signaling pathway and a general experimental
workflow for evaluating the inhibitory effects of GSK-1440115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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